![molecular formula C14H19N5O B13381263 4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone](/img/structure/B13381263.png)
4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone
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Description
4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone is a complex organic compound with the molecular formula C14H19N5O. This compound is known for its unique structure, which includes a piperazine ring, a hydrazone linkage, and a hydroxyimino group. It has various applications in scientific research, particularly in the fields of chemistry, biology, and medicine.
Properties
Molecular Formula |
C14H19N5O |
|---|---|
Molecular Weight |
273.33 g/mol |
IUPAC Name |
(NE)-N-[(2Z)-2-[(E)-(4-methylpiperazin-1-yl)methylidenehydrazinylidene]-2-phenylethylidene]hydroxylamine |
InChI |
InChI=1S/C14H19N5O/c1-18-7-9-19(10-8-18)12-15-17-14(11-16-20)13-5-3-2-4-6-13/h2-6,11-12,20H,7-10H2,1H3/b15-12+,16-11+,17-14+ |
InChI Key |
DBIUBMQXKXUKHM-LTXKTNOBSA-N |
Isomeric SMILES |
CN1CCN(CC1)/C=N/N=C(\C=N\O)/C2=CC=CC=C2 |
Canonical SMILES |
CN1CCN(CC1)C=NN=C(C=NO)C2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone typically involves the reaction of 4-Methyl-1-piperazinecarbaldehyde with 2-(hydroxyimino)-1-phenylethylidenehydrazine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the hydrazone linkage. The reaction conditions, such as temperature and solvent, are optimized to ensure high yield and purity of the final product .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch reactions with stringent quality control measures. The use of automated reactors and continuous monitoring of reaction parameters ensures consistent product quality. The final product is typically purified using techniques such as recrystallization or chromatography to remove any impurities .
Chemical Reactions Analysis
Types of Reactions
4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. The reactions are typically carried out under controlled conditions, with specific temperatures and solvents chosen to optimize the reaction outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can result in various substituted derivatives, depending on the nucleophile used .
Scientific Research Applications
4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals
Mechanism of Action
The mechanism of action of 4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone involves its interaction with specific molecular targets. The compound can form hydrazone linkages with aldehydes and ketones, leading to the formation of stable hydrazone derivatives. These interactions can modulate various biochemical pathways, potentially leading to therapeutic effects .
Comparison with Similar Compounds
Similar Compounds
4-Methylpiperazine-1-carbaldehyde: A simpler compound with a similar piperazine ring structure.
2-(Hydroxyimino)-1-phenylethylidenehydrazine: A related compound with a similar hydrazone linkage.
Uniqueness
4-Methyl-1-piperazinecarbaldehyde [2-(hydroxyimino)-1-phenylethylidene]hydrazone is unique due to its combination of a piperazine ring, a hydrazone linkage, and a hydroxyimino group. This unique structure imparts specific chemical and biological properties that are not observed in simpler related compounds .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
